Asperlicin D
Asperlicin D
Asperlicin D is a cholecystokinin antagonist.
Brand Name:
Vulcanchem
CAS No.:
93413-07-1
VCID:
VC0519560
InChI:
InChI=1S/C25H18N4O2/c30-24-22(13-15-14-26-19-10-4-1-7-16(15)19)29-23(17-8-2-5-11-20(17)28-24)27-21-12-6-3-9-18(21)25(29)31/h1-12,14,22,26H,13H2,(H,28,30)/t22-/m0/s1
SMILES:
C1=CC=C2C(=C1)C(=CN2)CC3C(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6C(=O)N35
Molecular Formula:
C25H18N4O2
Molecular Weight:
406.4 g/mol
Asperlicin D
CAS No.: 93413-07-1
Cat. No.: VC0519560
Molecular Formula: C25H18N4O2
Molecular Weight: 406.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Asperlicin D is a cholecystokinin antagonist. |
|---|---|
| CAS No. | 93413-07-1 |
| Molecular Formula | C25H18N4O2 |
| Molecular Weight | 406.4 g/mol |
| IUPAC Name | (7S)-7-(1H-indol-3-ylmethyl)-5,7-dihydroquinazolino[3,2-d][1,4]benzodiazepine-6,9-dione |
| Standard InChI | InChI=1S/C25H18N4O2/c30-24-22(13-15-14-26-19-10-4-1-7-16(15)19)29-23(17-8-2-5-11-20(17)28-24)27-21-12-6-3-9-18(21)25(29)31/h1-12,14,22,26H,13H2,(H,28,30)/t22-/m0/s1 |
| Standard InChI Key | FPMPIGZORJWWJX-QFIPXVFZSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=CN2)C[C@H]3C(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6C(=O)N35 |
| SMILES | C1=CC=C2C(=C1)C(=CN2)CC3C(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6C(=O)N35 |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)CC3C(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6C(=O)N35 |
| Appearance | Solid powder |
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